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Compound of Interest

6-Methylchromone-2-carboxylic
Compound Name: d
aci

cat. No.: B2957295

Chromones (4H-chromen-4-ones) are a class of oxygen-containing heterocyclic compounds
featuring a benzo-y-pyrone ring system. This scaffold is not merely a synthetic curiosity but is
widely distributed in nature, particularly in the plant kingdom, forming the core of many
flavonoids and isoflavonoids. The chromone nucleus is recognized as a "privileged structure™ in
drug discovery, meaning it is capable of binding to multiple, diverse biological targets, leading
to a wide array of pharmacological activities.[1] Our research group and others have focused
on this scaffold for developing multitarget-directed ligands, particularly for complex pathologies
like neurodegenerative diseases.[1] 6-Methylchromone-2-carboxylic acid is a prominent
derivative, serving as a key intermediate for elaborating the chromone core into more complex,
biologically active molecules.[2][3]

Physicochemical and Structural Properties

6-Methylchromone-2-carboxylic acid is a stable, off-white solid compound.[2] Its structural
integrity, combining a rigid aromatic system with a reactive carboxylic acid handle, makes it an
ideal precursor in multi-step organic synthesis.[2]

Table 1: Key Properties of 6-Methylchromone-2-carboxylic acid
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Property Value Source(s)

CAS Number 5006-44-0 [2][4]1[5]1[6]

Molecular Formula C11HsOa [2][41[6]

Molecular Weight 204.18 g/mol [2][41[6]
Off-white to light yellow

Appearance [2][5]
powder/crystal

Melting Point 262-270 °C [2][4]

Purity > 98-99% (HPLC) [2][5]
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Synthesis and Mechanistic Insights

The synthesis of chromone-2-carboxylic acids is a well-established process, typically involving

the condensation of a 2'-hydroxyacetophenone with an oxalate ester, followed by acid-

catalyzed cyclization and hydrolysis. This classic approach has been significantly optimized

using microwave-assisted organic synthesis (MAOS), which improves yields, reduces reaction

times, and often results in cleaner products.[1]

Mechanistic Rationale

The reaction proceeds via a Claisen-type condensation between the enolate of 5'-methyl-2'-

hydroxyacetophenone and diethyl oxalate. The choice of a base, such as sodium ethoxide, is

critical for generating the nucleophilic enolate. The resulting diketone intermediate undergoes

an intramolecular cyclization under acidic conditions, followed by dehydration to form the stable

aromatic chromone ring. The final step is the hydrolysis of the ethyl ester to the desired
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carboxylic acid. Microwave irradiation accelerates the rate-limiting steps, providing the energy
for efficient cyclization and hydrolysis.

Generalized Microwave-Assisted Synthesis Protocol

The following protocol is adapted from optimized, microwave-assisted procedures for
analogous chromone-2-carboxylic acids.[1]

Step 1: Condensation

e To a solution of sodium ethoxide (prepared from 1.1 equivalents of sodium in anhydrous
ethanol) in a microwave-safe vessel, add 1.0 equivalent of 5'-methyl-2'-
hydroxyacetophenone.

e Stir the mixture for 10 minutes at room temperature.
e Add 1.1 equivalents of diethyl oxalate dropwise.
e Seal the vessel and heat in a microwave reactor at 120°C for 15-20 minutes.

o Monitor the reaction by Thin Layer Chromatography (TLC) until the starting acetophenone is
consumed.

Step 2: Cyclization and Hydrolysis
 After cooling, quench the reaction mixture by pouring it onto crushed ice.
 Acidify the aqueous solution to pH 1-2 with concentrated hydrochloric acid (HCI).

o A precipitate of the ethyl ester of the target compound may form. To proceed directly to the
acid, add 5 mL of concentrated HCI to the mixture.

e Reseal the vessel and heat in the microwave reactor at 140°C for an additional 10 minutes to
facilitate ester hydrolysis.

e Cool the reaction vessel. The resulting precipitate is filtered, washed thoroughly with cold
water to remove inorganic salts, and dried under vacuum.
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Self-Validation: The purity of the crude product can be readily assessed by its melting point. A
sharp melting point in the expected range (262-270 °C) indicates high purity. Further validation
is achieved via HPLC and NMR spectroscopy as described in Section 4.0.

Starting Materials

G‘-methyI-Z'-hydroxyacetophenona Diethyl Oxalate Base (EtONa)
Reaction Steps
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Caption: Microwave-assisted synthesis workflow.

Spectroscopic Characterization and Validation

To confirm the identity and purity of synthesized 6-Methylchromone-2-carboxylic acid, a suite
of analytical techniques is employed.

o High-Performance Liquid Chromatography (HPLC): This is the gold standard for assessing
purity. A sample is run on a C18 column with a suitable mobile phase (e.g., acetonitrile/water
with 0.1% trifluoroacetic acid). Purity is determined by the area percentage of the main peak,
which should be >98%.[5]

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H-NMR: Provides unequivocal structural confirmation. Expected signals for the 6-methyl
derivative would include a singlet for the methyl protons (~2.48 ppm), distinct signals for
the three aromatic protons on the benzene ring, and a singlet for the vinyl proton on the
pyrone ring (~7.02 ppm).[1]

o BC-NMR: Complements the proton NMR and confirms the carbon skeleton, including the
carbonyl carbons of the ketone and carboxylic acid.

e Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry will confirm the
molecular weight (204.18 g/mol ) by identifying the [M-H]~ ion at m/z 203.17 or the [M+H]*
ion at m/z 205.19.

Applications in Research and Drug Development

6-Methylchromone-2-carboxylic acid is not typically an end-product but rather a high-value
starting material or intermediate. Its utility stems from the carboxylic acid group, which provides
a reactive handle for amide coupling, esterification, or other transformations to build molecular
complexity.

o Pharmaceutical Development: It is a key building block for synthesizing more complex
pharmaceuticals.[2] Its derivatives are being investigated for activity against inflammatory
and neurodegenerative diseases.[2] The chromone scaffold itself is known to interact with
various enzymes and receptors, making this a fertile area for drug discovery.
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o Fluorescent Dyes: The chromone system is a fluorophore. Modifications to the core
structure, often via the carboxylic acid group, allow for the production of fluorescent dyes
used in biological imaging and cellular research.[2]

o Natural Product Synthesis: The compound serves as a versatile precursor in the total
synthesis of more complex natural products that contain the chromone motif.[2]

o Material Science: The unique chemical and photophysical properties of the chromone ring
are being explored for the development of advanced materials, such as specialized polymers

and coatings.[3]

6-Methylchromone-2-carboxylic acid CAS: 5006-44-0

~>
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Caption: Application spectrum of the title compound.

Known Biological Activities

While primarily used as a synthetic intermediate, the core scaffold and its simple derivatives
have demonstrated noteworthy biological activities in preliminary studies. Research indicates
potential antioxidant, antimicrobial, and anti-inflammatory effects.[3] The antioxidant properties
are likely due to the phenolic nature of the scaffold, enabling it to scavenge free radicals.[3]
These intrinsic activities provide a strong rationale for its use as a scaffold in developing new
therapeutic agents.

Safety and Handling

As with any laboratory chemical, proper safety precautions are essential.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.chemimpex.com/products/24691
https://www.chemimpex.com/products/24691
https://www.smolecule.com/products/s3245721
https://www.benchchem.com/product/b2957295?utm_src=pdf-body-img
https://www.smolecule.com/products/s3245721
https://www.smolecule.com/products/s3245721
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2957295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Hazard Classification: Irritant. Causes skin irritation (H315), serious eye irritation (H319), and
may cause respiratory irritation (H335).

» Signal Word: Warning.

o Personal Protective Equipment (PPE): Wear protective gloves, eye protection, and a dust
mask (type N95 or equivalent).

e Handling: Avoid breathing dust. Use only in a well-ventilated area.

o Storage: Store in a cool, dark, and dry place. Recommended storage is at room temperature
or below (<15°C).[2][5]

Conclusion

6-Methylchromone-2-carboxylic acid (CAS: 5006-44-0) is a compound of significant scientific
and commercial interest. Its straightforward synthesis, well-defined properties, and chemical
versatility make it an indispensable tool for researchers. From serving as a foundational
element in the synthesis of potential new drugs for multifactorial diseases to its use in materials
science and bio-imaging, its importance is set to grow as new applications are discovered. This
guide provides the foundational knowledge required for its effective synthesis, validation, and
application in advanced research settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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